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Compound of Interest

Compound Name: L 366509

Cat. No.: B1673721 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of L-366,509 (Devazepide), a potent cholecystokinin

(CCK) receptor antagonist.

This document provides critical safety and logistical information to ensure the protection of

laboratory personnel and maintain environmental compliance when working with L-366,509,

also known as Devazepide. Adherence to these protocols is mandatory due to the compound's

acute toxicity.

Hazard Identification and Classification
L-366,509 (Devazepide) is classified as acutely toxic and is fatal if swallowed.[1][2] It is

essential to handle this compound with the utmost care and to use the personal protective

equipment outlined in this guide.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 1 H300: Fatal if swallowed[2][3]

Signal Word: Danger[2][3]

Pictogram:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1673721?utm_src=pdf-interest
https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_Procedures_for_Devazepide.pdf
https://file.medchemexpress.com/batch_PDF/HY-106301/Devazepide-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-106301/Devazepide-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/L-364,718
https://file.medchemexpress.com/batch_PDF/HY-106301/Devazepide-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/L-364,718
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skull and Crossbones

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory for all personnel involved in the handling and

disposal of L-366,509.[1]

PPE Component Specification Rationale

Gloves
Double-gloving with nitrile

gloves.

Provides a barrier against

dermal absorption. The outer

pair should be changed

immediately upon

contamination.[1]

Eye Protection
Chemical splash goggles or a

face shield.

Protects eyes from splashes of

solutions containing the

compound.[1]

Respiratory Protection
An N95 respirator or higher

(e.g., PAPR) should be used.

Minimizes the risk of inhaling

aerosolized particles.[1]

Body Protection
A disposable coverall (e.g.,

Tyvek) or a dedicated lab coat.

Prevents contamination of

personal clothing.[1]

Foot Protection Disposable shoe covers.

Prevents the tracking of

contaminants out of the

designated handling area.[1]

Safe Handling and Storage
Handling:

Avoid inhalation, and contact with eyes and skin.[2]

Avoid the formation of dust and aerosols.[2]

Use only in areas with appropriate exhaust ventilation, such as a chemical fume hood.[2]

Wash hands thoroughly after handling.[2]
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Do not eat, drink, or smoke when using this product.[2]

Storage:

Store locked up.[2]

Keep the container tightly closed in a dry and well-ventilated place.[4]

Recommended storage is at +4°C.[5]

For solutions in DMSO, store at -80°C for up to 6 months or -20°C for up to 1 month in a

sealed container, away from moisture and light.[6]

First Aid Measures
Exposure Route First Aid Procedure

If Swallowed
Immediately call a POISON CENTER or doctor.

Rinse mouth.[2][4]

Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water/shower.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

[4]

Spill and Leak Procedures
Personal Precautions: Use full personal protective equipment. Avoid breathing vapors, mist,

dust, or gas. Ensure adequate ventilation. Evacuate personnel to safe areas.[2]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[2]
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Methods for Cleaning Up: Absorb solutions with a finely-powdered liquid-binding material

(e.g., diatomite, universal binders). Decontaminate surfaces and equipment by scrubbing

with alcohol. Dispose of contaminated material as hazardous waste.[2]

Disposal Plan
All waste streams containing L-366,509 (Devazepide) must be treated as hazardous waste and

segregated from non-hazardous waste at the point of generation.[1]

Waste Segregation and Container Labeling:

Point of Generation

Hazardous Waste Containers

Disposal Pathway

Pure L-366,509

Solid Waste Container
(Clearly labeled 'Hazardous Waste - Devazepide')

Contaminated Labware
(e.g., pipette tips, vials)

Liquid Waste
(solutions containing L-366,509)

Liquid Waste Container
(Leak-proof, chemically compatible, labeled 'Hazardous Waste - Devazepide and solvents')

Contact Environmental Health & Safety (EHS) for Pickup

Click to download full resolution via product page

Caption: Waste Segregation and Disposal Workflow for L-366,509 (Devazepide).

Detailed Disposal Steps:

Segregation: At the point of generation, separate all waste containing L-366,509 from other

waste streams.[1]

Solid Waste:
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This includes pure L-366,509 and any contaminated labware (e.g., pipette tips, vials,

gloves).

Collect in a dedicated, clearly labeled "Hazardous Waste" container that specifies

"Devazepide".[1]

Do not rinse empty containers that held pure L-366,509; they must be disposed of as

hazardous waste.[1]

Liquid Waste:

Collect all solutions containing L-366,509 in a dedicated, leak-proof, and chemically

compatible container.[1]

Keep the container closed except when adding waste.

Label the container as "Hazardous Waste" and list all chemical components, including

"Devazepide" and the solvents used, with their approximate concentrations.[1]

Accumulation: Store waste in a designated Satellite Accumulation Area within the laboratory.

Adhere to the accumulation limit for acutely hazardous waste, which is 1 quart for liquids or 1

kilogram for solids.[1]

Disposal: Contact your institution's Environmental Health and Safety (EHS) department to

schedule a pickup for the hazardous waste. Do not dispose of L-366,509 waste down the

drain or in regular trash.[1]

Physical and Chemical Properties
Property Value

Molecular Formula C₂₅H₂₀N₄O₂[2][7]

Molecular Weight 408.45 g/mol [2][7]

Appearance Solid[7] / White to off-white powder[8]

Solubility Soluble in DMSO[7]

CAS Number 103420-77-5[2][7]
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Toxicological Information
The primary toxicological concern is its high acute oral toxicity.[1][2]

Toxicity Endpoint Value

Acute Oral Toxicity Category 1: Fatal if swallowed[2][3]

Experimental Protocols
Experimental Workflow for Handling L-366,509:
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Preparation

Handling

Cleanup and Disposal

1. Don Full PPE

2. Prepare Work Area in Fume Hood

3. Weigh L-366,509

4. Prepare Solution

5. Perform Experiment

6. Segregate Waste

7. Decontaminate Surfaces & Equipment

8. Doff PPE

9. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-step experimental workflow for the safe handling of L-366,509.
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By adhering to these safety protocols and operational plans, researchers can minimize risks

and ensure a safe laboratory environment when working with the potent compound L-366,509

(Devazepide).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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